Cas no 66389-76-2 (Tert-Butyl Methyl Iminodicarboxylate)

• Product Name: Tert-Butyl Methyl Iminodicarboxylate
• CAS No: 66389-76-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD01321176
• CID: 963879
• PubChem ID: 87571859
• Update Time: 2025-04-19

Tert-Butyl Methyl Iminodicarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl Methyl Iminodicarboxylate
• iminodicarboxylic acid tert-butyl methyl ester
• tert-butyl N-methoxycarbonylcarbamate
• Methyl-tert-butyl-iminodicarboxylat
• t-butyl methyl iminodicarbonate
• tert.-Butyl-methyl-iminodicarboxylat
• tert-Butyl methyl imidodicarbonate
• Methyl 2-methyl-2-propanyl imidodicarbonate
• tert-butyl methyl iminodicarbonate
• methyl N-[(tert-butoxy)carbonyl]carbamate
• AB1011476
• I0510
• X7319
• tert-Butyl methyl imidod
• DB-265281
• CS-0133809
• Methyl (Boc-amino)-formate
• T72799
• SCHEMBL3509747
• AS-65427
• tert-butyl N-(methoxycarbonyl)carbamate
• BPECCYFUJCNQOR-UHFFFAOYSA-N
• DTXSID60467195
• AKOS015853672
• methyl N-(tert-butoxycarbonyl)carbamate
• 66389-76-2
• tert-Butyl methyl imidodicarbonate, AldrichCPR
• MFCD01321176
• Tert-Butyl Methyl Iminodicarboxylate

• MDL： MFCD01321176
• Inchi： 1S/C7H13NO4/c1-7(2,3)12-6(10)8-5(9)11-4/h1-4H3,(H,8,9,10)
• InChI Key： BPECCYFUJCNQOR-UHFFFAOYSA-N
• SMILES： O(C(NC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 175.08400
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Solids
• Melting Point: 75.0 to 82.0 deg-C
• PSA: 64.63000
• LogP: 1.66840
• Solubility: Not determined

Tert-Butyl Methyl Iminodicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds